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Compound of Interest

Compound Name: Scandium chloride hexahydrate

CAS No.: 20662-14-0

Cat. No.: B1469579 Get Quote

Systematic Name: Scandium(III) chloride hexahydrate Formula:

CAS: 20662-14-0

Executive Summary: The "Hard" Cation Advantage
Scandium(III) chloride hexahydrate is not merely a rare earth salt; it is the primary gateway to

accessing the unique Lewis acidity of the scandium cation (

). Sitting at the top of Group 3, scandium exhibits the smallest ionic radius (0.745 Å) among
rare earths, resulting in a high charge density that defines its utility in both organic catalysis
and radiopharmaceuticals.

For researchers and drug developers, this compound presents a dichotomy: it is the most

accessible water-soluble scandium source, yet its thermal instability requires rigorous protocols

to prevent irreversible hydrolysis to refractory oxides. This guide dissects its structural reality,

handling protocols, and critical role in Next-Gen PET imaging.[1]

Physicochemical Characterization
Contrary to its stoichiometric label, the "hexahydrate" does not exist as a simple

lattice in the solid state.[2] Crystallographic data reveals a more complex coordination sphere,
which dictates its solubility and reactivity profile.
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Coordination Geometry
In the solid phase, the species is better described as trans-dichlorotetraaquascandium(III)

chloride dihydrate. The scandium center adopts an octahedral geometry where two chloride

ligands coordinate directly to the metal, displacing water molecules to the outer sphere.

Coordination Formula:

Coordination Number: 6 (Octahedral)

Bond Character: Highly ionic Sc-Cl bonds; labile water ligands.

Key Physical Properties
Property Metric Technical Note

Molecular Weight 259.41 g/mol
Includes 6 waters of hydration.

[2][3]

Appearance White, crystalline
Often appears as deliquescent

aggregates.

Solubility (Water) > 70 g/100 mL
Exothermic dissolution; acidic

pH due to hydrolysis.

Solubility (Ethanol) Soluble
Forms alcohol-solvated

species (alcoholates).

Melting Point 63–66 °C

Warning: This is a

decomposition point (loss of

water/HCl).

Hygroscopicity Extreme
Deliquesces rapidly at >50%

RH.

Thermal Stability & The Hydrolysis Trap
Critical Operational Insight: You cannot dehydrate

simply by heating it in an oven.
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Because of the high charge density of

, the water ligands become acidic. Upon heating, the compound undergoes hydrolysis rather
than simple dehydration, releasing HCl gas and forming insoluble scandium oxychloride (

) or scandium oxide (

).

The Ammonium Chloride Protocol
To obtain anhydrous

(essential for water-sensitive Lewis acid catalysis), one must suppress hydrolysis using the
"Ammonium Chloride Trick." The excess

generates a protective atmosphere of HCl upon sublimation, shifting the equilibrium back
toward the chloride.

Experimental Workflow: Anhydrous Conversion
Mix: Combine

with

(molar ratio 1:6).

Stepwise Heat: Heat to 300°C under vacuum/inert gas to remove water.

Sublimation: Increase T > 350°C.

sublimes, leaving pure

.
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Figure 1: Divergent thermal pathways. Direct heating leads to useless oxides, while the

ammonium chloride route preserves the chloride functionality.

Application in Drug Development:
Radiopharmaceuticals
Scandium chloride is the precursor for Scandium-44 (

), a positron emitter emerging as a superior alternative to Gallium-68 for PET imaging.
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Why Sc-44?
Half-life: 3.97 hours (vs. 68 minutes for

), allowing for longer transport and imaging of slower biological processes.

Chemistry: Sc(III) forms DOTA complexes with higher thermodynamic stability than Ga(III),

reducing transchelation risks in vivo.

Radiolabeling Workflow
The preparation of

-labeled peptides (e.g., DOTATOC, PSMA) begins with the dissolution of the irradiated target
(often Calcium-44) into a chloride solution.

Protocol: DOTA-Peptide Labeling

Elution:

is eluted from a DGA extraction resin using dilute HCl.

Buffering: The acidic

solution is buffered to pH 4.0–4.5 (Acetate/Hepes).

Chelation: Add DOTA-peptide conjugate.

Incubation: Heat at 90–95°C for 15–20 minutes.

Note: Unlike Gallium, Scandium requires high thermal energy to overcome the kinetic

barrier of DOTA macrocycle entry.

Quality Control: Radio-HPLC to confirm >95% radiochemical yield.

Cyclotron Target
(44Ca)

Dissolution
(HCl)

Purification
(DGA/Dowex Resin)

44ScCl3 Solution
(Precursor)

Elution Labeling Reaction
(pH 4.0, 95°C, 20 min)

+ DOTA-Ligand 44Sc-DOTA-Peptide
(Final Drug)
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Figure 2: Production workflow for Sc-44 PET radiotracers starting from the chloride precursor.

Handling & Storage Safety
Due to its deliquescent nature and acidity, specific handling is required to maintain reagent

integrity and safety.

Storage: Store in a desiccator or glovebox. If exposed to air, the solid will absorb moisture

and eventually dissolve in its own water of hydration (deliquescence).

pH Warning: Aqueous solutions are acidic (pH ~3 for 0.1M) due to the equilibrium:

Corrosion: Corrosive to metals; use glass or PTFE equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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